3-[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 5-[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C22H23ClN4O3/c1-25-22(29)27(17-6-4-3-5-7-17)20(24-25)15-10-12-26(13-11-15)21(28)18-14-16(23)8-9-19(18)30-2/h3-9,14-15H,10-13H2,1-2H3
• InChI Key: PTCSSSSGBSQBJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3=C(C=CC(=C3)Cl)OC)C4=CC=CC=C4
• Molecular Formula: C22H23ClN4O3
• Molecular Weight: 426.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including a piperidine ring, a phenyl group, a 1,2,4-triazole ring, and a methoxybenzoyl group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-triazole ring, in particular, is a heterocyclic ring that contains two nitrogen atoms and could potentially participate in various chemical reactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are known to undergo a variety of chemical reactions. For example, the piperidine ring can participate in reactions with electrophiles, and the 1,2,4-triazole ring can act as a nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific chemical structure. For example, the presence of the polar methoxybenzoyl group could impact the compound’s solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would likely depend on its specific chemical structure and the nature of its functional groups. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, chemical reactions, and potential applications in various fields such as medicine or materials science.